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Compound of Interest

Compound Name: Lead tetroxide

Cat. No.: B073408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the standard enthalpy of formation

for various lead oxides. It includes a compilation of reported values, a detailed description of

the experimental methodologies used for their determination, and a visualization of the logical

relationships involved in these calculations. This document is intended to serve as a valuable

resource for professionals in research and development who require accurate thermochemical

data for lead compounds.

Data Presentation: Standard Enthalpy of Formation
of Lead Oxides
The standard enthalpy of formation (ΔH°f) is the change in enthalpy when one mole of a

compound is formed from its constituent elements in their standard states.[1][2] For the lead

oxides, this corresponds to the reaction of solid lead (Pb) with oxygen gas (O₂). The following

table summarizes the reported standard enthalpy of formation for several common lead oxides

at 298.15 K (25 °C) and 1 bar.[3][4]
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Lead Oxide Chemical Formula
Molar Mass ( g/mol
)

ΔH°f (kJ/mol)

Lead(II) oxide

(Litharge/Massicot)
PbO 223.20

-217.9[5][6], -219.0[7],

-219.4[4], -219.41[8]

[9]

Lead dioxide PbO₂ 239.20
-276.6[5][6], -277.4[7]

[10]

Lead(II,IV) oxide

(Minium)
Pb₃O₄ 685.60 -734.7[6], -735[11]

Lead(III) oxide Pb₂O₃ 462.40
Not available in cited

sources

Note: Lead(II) oxide exists in two polymorphs, a red tetragonal form (litharge) and a yellow

orthorhombic form (massicot). The enthalpy change for the transformation from the red to the

yellow form is relatively small, at approximately 1.6 kJ/mol.[12]

Experimental Protocols: Determining Enthalpy of
Formation
The standard enthalpy of formation of lead oxides is typically determined experimentally using

calorimetry, often in conjunction with Hess's Law.

Calorimetry
Calorimetry is the science of measuring the heat of chemical reactions or physical changes.[13]

[14] A common method involves a reaction calorimeter, where a chemical reaction is initiated in

a controlled environment, and the resulting temperature change is measured.

General Experimental Setup:

Calorimeter: A well-insulated container, such as a Dewar flask or nested polystyrene cups, is

used to minimize heat exchange with the surroundings.[15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.thoughtco.com/common-compound-heat-of-formation-table-609253
https://sistemas.eel.usp.br/docentes/arquivos/5817712/TDQ%20I/R-standard_enthalpy_of_formation.pdf
https://www.mrbigler.com/misc/energy-of-formation.html
http://chemistry.alanearhart.org/resources/Handouts/enthalpy-qr.pdf
https://webbook.nist.gov/cgi/cbook.cgi?Source=1964TOR1426&Units=SI&Mask=3F92
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1317368&Mask=2
https://www.thoughtco.com/common-compound-heat-of-formation-table-609253
https://sistemas.eel.usp.br/docentes/arquivos/5817712/TDQ%20I/R-standard_enthalpy_of_formation.pdf
https://www.mrbigler.com/misc/energy-of-formation.html
https://www.mrbigler.com/misc/energy-of-formation.PDF
https://sistemas.eel.usp.br/docentes/arquivos/5817712/TDQ%20I/R-standard_enthalpy_of_formation.pdf
https://askfilo.com/user-question-answers-chemistry/lead-forms-several-solid-oxides-the-most-common-of-which-are-37363735303539
https://en.wikipedia.org/wiki/Lead(II)_oxide
http://wwwchem.uwimona.edu.jm/lab_manuals/c10expt22.html
https://www.docbrown.info/page07/delta1Hc.htm
https://web.colby.edu/ch141/files/2018/10/CH141-Lab6-thermo-2018.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants: A known mass of the lead oxide or a related lead compound is reacted with a

suitable reagent (e.g., an acid) of known concentration and volume within the calorimeter.

Temperature Measurement: A precise thermometer or a digital temperature probe is used to

record the temperature of the system before, during, and after the reaction.[16]

Data Analysis: The heat absorbed or released by the reaction (q_rxn) is calculated using the

formula:

q_rxn = - (q_solution + q_calorimeter)

where:

q_solution is the heat absorbed by the solution, calculated as m_solution × c_solution ×

ΔT.

q_calorimeter is the heat absorbed by the calorimeter, determined by a separate

calibration experiment.

m_solution is the mass of the solution.

c_solution is the specific heat capacity of the solution.

ΔT is the change in temperature.

The enthalpy change for the reaction (ΔH) is then determined by dividing q_rxn by the number

of moles of the limiting reactant.

Hess's Law of Constant Heat Summation
It is often difficult or impossible to directly measure the enthalpy of formation of a compound. In

such cases, Hess's Law is applied.[17] This fundamental principle of thermochemistry states

that the total enthalpy change for a reaction is the same, no matter how many steps the

reaction is carried out in.

For the determination of the enthalpy of formation of a lead oxide, a series of reactions are

performed that can be algebraically combined to yield the formation reaction of the desired
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oxide. For example, to determine the enthalpy of formation of lead(II) oxide (PbO), one might

measure the enthalpy of reaction for:

The reaction of solid lead with an acid.

The reaction of lead(II) oxide with the same acid.

By combining these experimentally determined enthalpy changes with the known standard

enthalpy of formation of water, the enthalpy of formation of PbO can be calculated.

Mandatory Visualization: Application of Hess's Law
The following diagram illustrates the logical workflow for determining the standard enthalpy of

formation of lead(II) oxide using Hess's Law.
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Direct (but impractical) Reaction

Indirect (Hess's Law) Path

Calculation

Pb(s) + ½O₂(g) PbO(s)
   ΔH°f(PbO) = ?

Pb(s) + 2H⁺(aq) PbCl₂(aq) + H₂(g)

   ΔH₁ (experimental)

PbO(s) + 2H⁺(aq) PbCl₂(aq) + H₂O(l)

   ΔH₂ (experimental)

H₂(g) + ½O₂(g) H₂O(l)
   ΔH₃ = ΔH°f(H₂O)

ΔH°f(PbO) = ΔH₁ - ΔH₂ + ΔH₃

Click to download full resolution via product page

Caption: A diagram illustrating the application of Hess's Law to determine the enthalpy of

formation of PbO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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